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Compound of Interest

Compound Name: 2,3-Difluoro-4-iodoaniline

Cat. No.: B576781

Disclaimer: A specific Material Safety Data Sheet (MSDS) or Safety Data Sheet (SDS) for 2,3-
Difluoro-4-iodoaniline is not readily available in the public domain. This guide has been
compiled using data from structurally analogous compounds, primarily 2-Fluoro-4-iodoaniline
and other halogenated anilines. Researchers, scientists, and drug development professionals
should handle 2,3-Difluoro-4-iodoaniline with extreme caution and assume it possesses
similar or potentially greater hazards than its related compounds. The information provided
herein should be used as a supplementary resource to a comprehensive risk assessment
conducted by qualified personnel.

Chemical and Physical Properties

Quantitative data for 2,3-Difluoro-4-iodoaniline is not available. The following table
summarizes the known properties of the closely related compound, 2-Fluoro-4-iodoaniline, to
provide an estimate of its characteristics.
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Property Value Source

Molecular Formula CeHsFIN [1]

Molecular Weight 237.01 g/mol [2]

CAS Number 29632-74-4 [11[3]
Off-white to brown crystal or

Appearance [4]
powder

Melting Point 55-57 °C

Storage Temperature

2-8°C, under inert atmosphere

[4]

Hazard Identification and Classification

Based on the hazard classifications of 2-Fluoro-4-iodoaniline, the following hazards should be

anticipated for 2,3-Difluoro-4-iodoaniline.

Hazard Category

GHS Classification

Hazard Statement

Acute Toxicity (Oral) Category 4 H302: Harmful if swallowed
o H312: Harmful in contact with
Acute Toxicity (Dermal) Category 4 ]
skin
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
) o H319: Causes serious eye
Serious Eye Damage/Irritation Category 2

irritation

Specific target organ toxicity

(single exposure)

Category 3 (Respiratory

system)

H335: May cause respiratory

irritation

Source:[2][5]

Signal Word: Warning[2]

Experimental Protocols
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While a specific experimental protocol for the synthesis of 2,3-Difluoro-4-iodoaniline was not
found, the following procedures for related compounds can serve as a methodological
reference for researchers.

Synthesis of 2-Fluoro-4-iodoaniline

A method for the synthesis of the related compound 2-Fluoro-4-iodoaniline involves the direct
iodination of 2-fluoroaniline. In a representative procedure, coarse powdered iodine is added in
portions to a stirred mixture of 2-fluoroaniline and sodium hydrogen carbonate.[6] Following the
reaction, hydrochloric acid is added, and the mixture is stirred. The product is then extracted
into an organic solvent such as ether. The organic extract is subsequently washed with brine,
dried using a drying agent like magnesium sulfate (MgSOa), and the solvent is removed under
vacuum to yield the final product.[6]

General Procedure for the Purification of Halogenated
Anilines

A general method for the purification of iodoanilines involves recrystallization from a suitable
solvent. For instance, crude p-iodoaniline can be purified by dissolving it in a hot solvent like
gasoline, followed by cooling the solution in an ice-salt mixture to induce crystallization.[7] The
crystallized product is then collected by filtration and dried.[7] This technique can be adapted
for the purification of 2,3-Difluoro-4-iodoaniline, with appropriate solvent selection based on
its polarity and solubility.

Safety and Handling
Personal Protective Equipment (PPE)

Proper personal protective equipment is mandatory when handling halogenated anilines. This
includes, but is not limited to:

o Eye Protection: Chemical safety goggles or a face shield.

» Hand Protection: Chemical-resistant gloves (e.g., Butyl, Neoprene, or Viton). Nitrile gloves
are not recommended for prolonged contact with anilines.[8]

e Body Protection: A fully-buttoned laboratory coat.
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» Respiratory Protection: Work should be conducted in a certified chemical fume hood.[8] If
there is a risk of exceeding exposure limits, a NIOSH-approved respirator may be necessary.

[8]

Safe Handling Workflow

The following diagram illustrates a general workflow for the safe handling of halogenated
anilines in a laboratory setting.
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Safe Handling Workflow for Halogenated Anilines
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Safe Handling Workflow
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Spill Response

In the event of a spill, the following decision-making flowchart should be followed.
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Spill Response Decision Flowchart
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Waste Disposal Workflow for Halogenated Organics
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide on the Safe Handling of 2,3-Difluoro-4-
iodoaniline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b576781#2-3-difluoro-4-iodoaniline-material-safety-
data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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